Cas no 874285-02-6 (2-(4-chloro-2-methoxyphenyl)ethan-1-amine)

• Product Name: 2-(4-chloro-2-methoxyphenyl)ethan-1-amine
• CAS No: 874285-02-6
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 4272641
• PubChem ID: 58244616
• Update Time: 2025-06-12

2-(4-chloro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-chloro-2-methoxy-
• 2-(4-chloro-2-methoxyphenyl)ethan-1-amine
• SCHEMBL1569795
• 4-Chloro-2-methoxybenzeneethanamine
• DB-216420
• 2-(4-chloro-2-methoxyphenyl)ethanamine
• RDDQULVOLDPSJM-UHFFFAOYSA-N
• 874285-02-6
• DTXSID501292762

• Inchi： 1S/C9H12ClNO/c1-12-9-6-8(10)3-2-7(9)4-5-11/h2-3,6H,4-5,11H2,1H3
• InChI Key： RDDQULVOLDPSJM-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(Cl)C=C1OC

Computed Properties

• Exact Mass: 185.0607417Da
• Monoisotopic Mass: 185.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(4-chloro-2-methoxyphenyl)ethan-1-amine

Professional Introduction to 2-(4-chloro-2-methoxyphenyl)ethan-1-amine (CAS No. 874285-02-6)

2-(4-chloro-2-methoxyphenyl)ethan-1-amine, with the chemical formula C₉H₁₁ClNO, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its structural features and potential applications in drug development. The presence of both chloro and methoxy substituents on the aromatic ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS No. 874285-02-6 uniquely identifies this chemical entity, ensuring precise referencing in scientific literature and industrial applications. Its molecular structure, characterized by an ethylamine side chain attached to a chloro-substituted phenyl ring, positions it as a valuable building block in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of phenylamine derivatives due to their demonstrated efficacy in modulating biological pathways. The 4-chloro-2-methoxyphenyl moiety is particularly noteworthy, as it imparts unique electronic and steric properties that can influence the binding affinity and selectivity of potential drug candidates.

Recent studies have highlighted the importance of 2-(4-chloro-2-methoxyphenyl)ethan-1-amine in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The chloro group enhances the lipophilicity of the molecule, facilitating its interaction with target enzymes. Additionally, the methoxy substituent contributes to metabolic stability, making it an attractive scaffold for further derivatization.

The compound's utility extends beyond kinase inhibition. Researchers have explored its potential in developing antiviral and antibacterial agents. The 4-chloro-2-methoxyphenyl ring exhibits favorable interactions with viral proteases and bacterial enzymes, suggesting its role as a lead compound in combating resistant strains.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 2-(4-chloro-2-methoxyphenyl)ethan-1-amine. Molecular docking studies have identified key binding pockets on target proteins, guiding the design of more potent analogs. These computational approaches have been complemented by experimental validations, reinforcing the compound's significance.

The synthesis of 2-(4-chloro-2-methoxyphenyl)ethan-1-amine involves multi-step organic transformations, including nucleophilic aromatic substitution and reduction reactions. The chloro-substituted aromatic precursor is often derived from readily available halogenated aromatics, ensuring scalability for industrial production.

In conclusion, 2-(4-chloro-2-methoxyphenyl)ethan-1-amine (CAS No. 874285-02-6) represents a cornerstone in modern drug discovery. Its structural attributes and demonstrated biological activity make it a promising candidate for further development in therapeutic areas such as oncology, virology, and bacteriology. As research continues to uncover new applications, this compound is poised to play an integral role in shaping future pharmaceutical innovations.